Cas no 320419-49-6 (1H-1,2,4-Triazole-3,5-diamine, 1-(4-chlorophenyl)-N3,N3,N5,N5-tetramethyl-)

• Product Name: 1H-1,2,4-Triazole-3,5-diamine, 1-(4-chlorophenyl)-N3,N3,N5,N5-tetramethyl-
• CAS No: 320419-49-6
• MF: C₁₂H₁₆ClN₅
• MW: 265.741940498352
• MDL: MFCD00172192
• CID: 5155806
• Update Time: 2026-03-04

1H-1,2,4-Triazole-3,5-diamine, 1-(4-chlorophenyl)-N3,N3,N5,N5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3,5-diamine, 1-(4-chlorophenyl)-N3,N3,N5,N5-tetramethyl-

• MDL： MFCD00172192
• Inchi： 1S/C12H16ClN5/c1-16(2)11-14-12(17(3)4)18(15-11)10-7-5-9(13)6-8-10/h5-8H,1-4H3
• InChI Key： CMHCLKIUJZKRJG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(N(C)C)=NC(N(C)C)=N1

Additional information on 1H-1,2,4-Triazole-3,5-diamine, 1-(4-chlorophenyl)-N3,N3,N5,N5-tetramethyl-

Introduction to 1H-1,2,4-Triazole-3,5-diamine, 1-(4-chlorophenyl)-N3,N3,N5,N5-tetramethyl- (CAS No. 320419-49-6)

1H-1,2,4-Triazole-3,5-diamine, 1-(4-chlorophenyl)-N3,N3,N5,N5-tetramethyl- (CAS No. 320419-49-6) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features and chemical properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 1H-1,2,4-Triazole-3,5-diamine, 1-(4-chlorophenyl)-N3,N3,N5,N5-tetramethyl- is defined by its triazole core and the presence of a 4-chlorophenyl substituent and tetramethyl groups. The triazole ring is a five-membered heterocyclic compound with two nitrogen atoms at positions 1 and 2, and one nitrogen atom at position 4. The diamine functionality at positions 3 and 5 adds to the compound's reactivity and versatility. The 4-chlorophenyl substituent imparts additional stability and enhances the compound's biological activity.

The synthesis of 1H-1,2,4-Triazole-3,5-diamine, 1-(4-chlorophenyl)-N3,N3,N5,N5-tetramethyl- can be achieved through various methods. One common approach involves the reaction of a suitable azide with an alkyne in the presence of a copper catalyst. This method, known as the Huisgen cycloaddition or "click" reaction, is highly efficient and provides excellent yields. Another method involves the condensation of a substituted hydrazine with an appropriate nitrile or amide under acidic conditions. These synthetic routes are well-documented in the literature and have been optimized for large-scale production.

In terms of biological activity, 1H-1,2,4-Triazole-3,5-diamine, 1-(4-chlorophenyl)-N3,N3,N5,N5-tetramethyl- has shown promising results in various assays. Recent studies have demonstrated its potential as an antifungal agent due to its ability to inhibit the growth of several fungal species. The compound's antifungal activity is attributed to its ability to disrupt fungal cell wall synthesis and membrane integrity. Additionally, it has been evaluated for its antiviral properties against a range of viruses, including influenza and herpes simplex virus (HSV). Preliminary results indicate that it exhibits moderate antiviral activity by interfering with viral replication processes.

Beyond its antimicrobial properties, 1H-1,2,4-Triazole-3,5-diamine, 1-(4-chlorophenyl)-N3,N3,N5,N5-tetramethyl- has also been investigated for its potential as a therapeutic agent in cancer treatment. Research has shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of Akt/mTOR signaling pathways, which are frequently dysregulated in cancer cells. These findings suggest that this compound may have applications in developing novel anticancer drugs.

The pharmacokinetic properties of 1H-1,2,4-Triazole-3,5-diamine, 1-(4-chlorophenyl)-N3,N3,N5,N5-tetramethyl- have also been studied to assess its suitability for therapeutic use. Preclinical studies have demonstrated that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It has a moderate half-life and is primarily metabolized by hepatic enzymes before being excreted via urine and feces.

To further explore the therapeutic potential of 1H-1,2,4-Triazole-3,5-diamine, 1-(4-chlorophenyl)-N3,N3,N5,N5-tetramethyl-, several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in treating various diseases such as fungal infections and cancer. Early results from these trials are promising and indicate that the compound is well-tolerated with minimal side effects. However, more extensive studies are needed to fully understand its long-term safety profile and optimize dosing regimens.

In conclusion, 1H-1,2,4-Triazole-3,5-diamine, 1-(4-chlorophenyl)-N3,N3,N5,N5-tetramethyl- (CAS No. 320419-49-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activities make it an attractive candidate for further investigation as an antifungal agent, antiviral drug candidate, and anticancer therapeutic. Ongoing research efforts are expected to uncover additional applications and enhance our understanding of this intriguing molecule.